Cas no 84100-41-4 (3H-Indolium,1-[4-[(acetylamino)sulfonyl]butyl]-2-[2-[2-(4-chlorophenyl)-1-methyl-1H-indol-3-yl]ethenyl]-5-(methoxycarbonyl)-3,3-dimethyl-,bromide (1:1))

3H-Indolium,1-[4-[(acetylamino)sulfonyl]butyl]-2-[2-[2-(4-chlorophenyl)-1-methyl-1H-indol-3-yl]ethenyl]-5-(methoxycarbonyl)-3,3-dimethyl-,bromide (1:1) structure
84100-41-4 structure
Product name:3H-Indolium,1-[4-[(acetylamino)sulfonyl]butyl]-2-[2-[2-(4-chlorophenyl)-1-methyl-1H-indol-3-yl]ethenyl]-5-(methoxycarbonyl)-3,3-dimethyl-,bromide (1:1)
CAS No:84100-41-4
MF:C35H37N3O5SCl+.Br-
MW:727.10738
CID:726691
PubChem ID:135832087

3H-Indolium,1-[4-[(acetylamino)sulfonyl]butyl]-2-[2-[2-(4-chlorophenyl)-1-methyl-1H-indol-3-yl]ethenyl]-5-(methoxycarbonyl)-3,3-dimethyl-,bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3H-Indolium,1-[4-[(acetylamino)sulfonyl]butyl]-2-[2-[2-(4-chlorophenyl)-1-methyl-1H-indol-3-yl]ethenyl]-5-(methoxycarbonyl)-3,3-dimethyl-,bromide (1:1)
    • 1-[4-[(acetylamino)sulphonyl]butyl]-2-[2-[2-(4-chlorophenyl)-1-methyl-1H-indol-3-yl]vinyl]-5-(methoxycarbonyl)-3,3-dimethyl-3H-indolium bromide
    • 3H-Indolium,1-[4-[(acetylamino)sulfonyl]butyl]-2-[2-[2-(4-chlorophenyl)-1-methyl-1H-indol-3-yl]ethenyl]-5-(methoxycarbonyl)-3
    • methyl 1-[4-(acetylsulfamoyl)butyl]-2-[2-[2-(4-chlorophenyl)-1-methylindol-1-ium-3-ylidene]ethylidene]-3,3-dimethylindole-5-carboxylate,bromide
    • 84100-41-4
    • NS00059435
    • EINECS 282-121-0
    • 1-(4-((Acetylamino)sulphonyl)butyl)-2-(2-(2-(4-chlorophenyl)-1-methyl-1H-indol-3-yl)vinyl)-5-(methoxycarbonyl)-3,3-dimethyl-3H-indolium bromide
    • Inchi: InChI=1S/C35H36ClN3O5S.BrH/c1-23(40)37-45(42,43)21-9-8-20-39-31-18-14-25(34(41)44-5)22-29(31)35(2,3)32(39)19-17-28-27-10-6-7-11-30(27)38(4)33(28)24-12-15-26(36)16-13-24;/h6-7,10-19,22H,8-9,20-21H2,1-5H3;1H
    • InChI Key: GURULCOTEMRHIX-UHFFFAOYSA-N
    • SMILES: CC(=O)NS(=O)(=O)CCCC[N+]1=C(C(C2=C1C=CC(=C2)C(=O)OC)(C)C)C=CC3=C(N(C4=CC=CC=C43)C)C5=CC=C(C=C5)Cl.[Br-]

Computed Properties

  • Exact Mass: 725.132582
  • Monoisotopic Mass: 725.132582
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 10
  • Complexity: 1320
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104

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